molecular formula C24H29N3O6 B2931427 1,3,8,8-tetramethyl-5-(3,4,5-trimethoxyphenyl)-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-2,4,6(1H,3H,7H)-trione CAS No. 868144-04-1

1,3,8,8-tetramethyl-5-(3,4,5-trimethoxyphenyl)-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-2,4,6(1H,3H,7H)-trione

Cat. No.: B2931427
CAS No.: 868144-04-1
M. Wt: 455.511
InChI Key: CERUZWAKKIVHGP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a pyrimido[4,5-b]quinoline derivative featuring a 3,4,5-trimethoxyphenyl substituent at the C5 position and methyl groups at the N1, N3, and C8 positions. It is synthesized via multi-component reactions involving dimedone, aldehydes, and barbituric acid derivatives under catalytic conditions . Key characteristics include:

  • Melting Point: >340°C (decomposition)
  • Spectral Data:
    • IR (KBr): 3421 cm⁻¹ (N-H), 1703 cm⁻¹ (C=O), 1656 cm⁻¹ (C=N) .
    • ¹H NMR: Distinct signals at δ 1.07–1.16 (methyl groups), δ 3.65–3.67 (methoxy groups), and δ 5.45 (C5-H) .
  • Therapeutic Potential: Pyrimidoquinolines are explored for anticancer and antimicrobial activities due to their planar aromatic systems and hydrogen-bonding motifs .

Properties

IUPAC Name

1,3,8,8-tetramethyl-5-(3,4,5-trimethoxyphenyl)-5,7,9,10-tetrahydropyrimido[4,5-b]quinoline-2,4,6-trione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H29N3O6/c1-24(2)10-13-18(14(28)11-24)17(12-8-15(31-5)20(33-7)16(9-12)32-6)19-21(25-13)26(3)23(30)27(4)22(19)29/h8-9,17,25H,10-11H2,1-7H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CERUZWAKKIVHGP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1(CC2=C(C(C3=C(N2)N(C(=O)N(C3=O)C)C)C4=CC(=C(C(=C4)OC)OC)OC)C(=O)C1)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H29N3O6
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

455.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

The compound 1,3,8,8-tetramethyl-5-(3,4,5-trimethoxyphenyl)-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-2,4,6(1H,3H,7H)-trione is a complex heterocyclic structure that has garnered attention for its potential biological activities. This article aims to provide a comprehensive overview of its biological activity based on existing literature and research findings.

Chemical Structure and Properties

The compound features a pyrimidine and quinoline scaffold with multiple methoxy groups that are known to influence its biological properties. The presence of the 3,4,5-trimethoxyphenyl moiety is particularly significant as it enhances the compound's binding affinity to biological targets such as tubulin.

Structural Formula

C20H24N2O6\text{C}_{20}\text{H}_{24}\text{N}_2\text{O}_6

Anticancer Properties

Research has indicated that compounds with similar structural motifs exhibit significant anticancer activities. For instance, derivatives of quinoline have been shown to inhibit cancer cell proliferation through various mechanisms:

  • Tubulin Inhibition: Many quinoline derivatives act as colchicine binding site inhibitors (CBSIs), preventing tubulin polymerization. This mechanism is crucial for disrupting mitotic processes in cancer cells .
  • Apoptosis Induction: Certain analogs have been reported to induce apoptosis in cancer cell lines such as MCF-7 and HCT-116. The mechanism often involves cell cycle arrest and increased apoptosis rates .

Antimicrobial Activity

Compounds within this chemical class have also demonstrated antimicrobial properties against various pathogens. For example:

  • Antileishmanial Activity: Derivatives have shown promising results in inhibiting Leishmania parasites in vivo, indicating potential for treating visceral leishmaniasis .
  • Antibacterial Properties: Some quinoline-based compounds have been evaluated for their ability to inhibit bacterial quorum sensing, which is essential for pathogenicity in bacteria .

Antioxidant and Anti-inflammatory Effects

The antioxidant properties of similar compounds suggest potential use in combating oxidative stress-related diseases. Studies have shown that they can scavenge free radicals and reduce inflammation markers in vitro.

Study 1: Anticancer Efficacy

A study on a related compound demonstrated an IC50 value of 3.02 µM against MCF-7 cells, showcasing its potency compared to standard treatments like Doxorubicin . The compound induced G2/M phase arrest and apoptosis through mitochondrial pathways.

Study 2: In Vivo Antileishmanial Evaluation

In vivo studies using Balb/c mice infected with Leishmania showed that treatment with a related derivative led to a 56.2% reduction in liver parasite burden and 61.1% in the spleen at a dosage of 12.5 mg/kg . This highlights the compound's therapeutic potential against parasitic infections.

Table 1: Biological Activities of Related Compounds

Compound NameActivity TypeIC50 (µM)Reference
Compound AAnticancer (MCF-7)3.02
Compound BAntileishmanial-
Compound CAntibacterial-

Table 2: Structure-Activity Relationship (SAR) Insights

ModificationEffect on ActivityReference
Removal of MethoxyDecreased potency
Addition of HalogenIncreased cytotoxicity

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations and Physicochemical Properties

The following table summarizes analogs with modifications to the aryl group or core structure:

Compound Name Substituent(s) Melting Point (°C) Yield (%) Key Spectral Features (IR/NMR) Reference
5-(3,4,5-Trimethoxyphenyl)-1,3,8,8-tetramethyl-...trione (Target Compound) 3,4,5-Trimethoxyphenyl >340 61 IR: 3421 (N-H), 1703 (C=O); ¹H NMR: δ 3.65 (OCH3)
5-(2,4-Dichlorophenyl)-1,3,8,8-tetramethyl-...trione 2,4-Dichlorophenyl 340 90 IR: 3280 (N-H), 1704 (C=O); ¹³C NMR: δ 128.2 (Cl)
5-(4-Fluorophenyl)-1,3,8,8-tetramethyl-...trione 4-Fluorophenyl 198–199 69 ¹H NMR: δ 7.06–7.12 (Ar-H); ¹⁹F NMR: δ -117.2
5-Phenyl-1,3,8,8-tetramethyl-...trione Phenyl 196–198 61 IR: 1700 (C=O); MS: m/z 407 (M⁺)
5-(4-Chlorophenyl)-1,3,8,8-tetramethyl-...trione 4-Chlorophenyl >360 85 ¹H NMR: δ 6.63–6.88 (Cl-substituted Ar-H)
2-Methylthio-5-(3,4,5-trimethoxyphenyl)-...trione (Benzo[g]pyrimidoquinoline analog) 3,4,5-Trimethoxyphenyl 265 80 ¹³C NMR: δ 55.7 (OCH3); MS: m/z 491 (M⁺)
Key Observations:

Electron-Withdrawing vs. Electron-Donating Groups :

  • Chloro and fluoro substituents (e.g., 4-chloro, 2,4-dichloro) reduce solubility due to increased hydrophobicity but enhance thermal stability (m.p. >340°C) .
  • Methoxy groups (e.g., 3,4,5-trimethoxy) improve solubility in polar solvents and modulate electronic properties via resonance effects .

Core Structure Modifications: Replacement of the pyrimidoquinoline core with a benzo[g]pyrimidoquinoline system (as in ) increases planarity, enhancing π-π stacking interactions in biological targets .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.